Cas no 10274-30-3 (Phosphinous acid,diphenyl-, 1,4-butanediyl ester (9CI))

• Product Name: Phosphinous acid,diphenyl-, 1,4-butanediyl ester (9CI)
• CAS No: 10274-30-3
• MF: C₂₈H₂₈O₂P₂
• MW: 458.468249320984
• CID: 168856
• PubChem ID: 253999
• Update Time: 2025-04-19

Phosphinous acid,diphenyl-, 1,4-butanediyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphinous acid,diphenyl-, 1,4-butanediyl ester (9CI)
• 4-diphenylphosphanyloxybutoxy(diphenyl)phosphane
• NSC 77599
• NSC 86050
• Phosphinousacid, diphenyl-, tetramethylene ester (7CI,8CI)
• NSC-77599
• NSC77599
• DTXSID00145480
• UNII-HV2IDA1B0V
• HV2IDA1B0V
• 10274-30-3
• NSC86050
• Tetramethylene diphenylphosphinate
• NSC-86050
• Phosphinous acid, diphenyl-, 1,4-butanediyl ester
• PHOSPHINOUS ACID, DIPHENYL-, TETRAMETHYLENE ESTER

• Inchi： 1S/C28H28O2P2/c1-5-15-25(16-6-1)31(26-17-7-2-8-18-26)29-23-13-14-24-30-32(27-19-9-3-10-20-27)28-21-11-4-12-22-28/h1-12,15-22H,13-14,23-24H2
• InChI Key： QHFWJRMCZQYLFV-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)OCCCCOP(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 458.15664
• Monoisotopic Mass: 458.15645413g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46